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Compound Focus: 4,5-Dichlorocatechol

CAS No.: 3428-24-8

Cat. No.: S600257

4,5-Dichlorocatechol is a key intermediate in the bacterial degradation of various chlorinated aromatic

pollutants. The diagram below illustrates the central role it plays in these metabolic pathways.
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Key pathways for the formation and degradation of 4,5-dichlorocatechol.

Key Enzymes and Microbial Strains

The table below summarizes the specific enzymes and bacterial strains known to transform 4,5-

dichlorocatechol.
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Enzyme | Protein

Microbial Strain

Function / Activity

Chlorocatechol 1,2-
dioxygenase (TetC)

Chlorocatechol 1,2-
dioxygenase (DcnC)

Nitroarene Dioxygenase
(DcnAaAbAcAd)

Microbial Consortia

Pseudomonas
chlororaphis RW71

Diaphorobacter sp.
JS3050

Diaphorobacter sp.

JS3050

Farm soil / Anaerobic
enrichments

Ring cleavage of 4,5-dichlorocatechol and other
4,5-substituted chlorocatechols [1].

Plasmid-borne enzyme that transforms 4,5-
dichlorocatechol to 3,4-dichloromuconate [2] [3].

Chromosome-encoded enzyme that produces
4,5-dichlorocatechol from 3,4-
dichloronitrobenzene [2] [3].

Dechlorinates 4,5-dichlorocatechol under anoxic
conditions, leading to 4-chlorocatechol [4] [5].

Degradation Conditions and Metabolite Fate

The environmental fate of 4,5-dichlorocatechol is highly dependent on aerobic versus anaerobic conditions.

Condition /| Context Key Findings | Metabolites

Aerobic 4,5-Dichlorocatechol is productively cleaved by specific dioxygenases (e.g.,
Degradation TetC, DcnC) to form 3,4-dichloromuconate [1] [2] [3].

Anaerobic | Anoxic  4,5-Dichlorocatechol is dechlorinated by microbial consortia to form 4-
Conditions chlorocatechol. Unlike in aerobic conditions, the metabolite dichlorocatechol
can accumulate [4] [5].

In Bleach Plant Identified as a chlorolignin-derived metabolite that can be degraded and

Effluent dechlorinated by the white-rot fungus Ceriporiopsis subvermispora [6].

Research Context and Significance

¢ Environmental Significance: 4,5-Dichlorocatechol is a crucial metabolite in the breakdown of
several environmental pollutants, including 1,2-dichlorobenzene and the chemical synthesis
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intermediate 3,4-dichloronitrobenzene [7] [2] [3]. Its degradation is a key step in the complete
mineralization of these toxic compounds.

e Enzymatic Evolution: The ability of enzymes like TetC to handle 4,5-dichlorocatechol is considered
a sophisticated evolutionary adaptation to break down recalcitrant xenobiotics. This represents a
broadened substrate spectrum compared to other dioxygenases [1].

¢ Industrial Relevance: This compound is also found in kraft bleaching effluents from the pulp and
paper industry, where it is one of many chlorinated compounds that contribute to the toxicity and
environmental impact of the wastewater [6].

Research Recommendations

To obtain the detailed experimental protocols and quantitative data typical for a whitepaper, I suggest you:

e Consult Specialized Databases: Access full-text articles directly from scientific publishers using the
PubMed IDs (PMIDs) provided in the search results (e.g., PMID: 24414909, PMID: 33103811).

¢ Review Methods Sections: Once you have the full papers, the "Materials and Methods" sections will
provide the specific experimental protocols for growing the relevant bacterial strains, purifying the
enzymes, and conducting the activity assays.

o Explore Enzyme Databases: For kinetic parameters, databases like BRENDA aggregate enzyme-
specific data, including Km and kcat values, from thousands of published articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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